[(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid
Overview
Description
2-Oxo-1,2,3,4-tetrahydroquinolin-6-yloxy)acetic acid (THQA) is a synthetic organic compound with a wide range of applications in scientific research. It is a derivative of the quinoline family of compounds, which are known for their unique properties and have been studied for their potential therapeutic and pharmacological applications. THQA is an important intermediate in the synthesis of a variety of other compounds and has been used in various research studies for its pharmacological and biochemical effects.
Scientific Research Applications
[(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid has been used in numerous scientific research studies due to its unique properties. It has been used in studies to investigate its pharmacological and biochemical effects, as well as its potential therapeutic applications. In particular, it has been studied for its potential use in the treatment of chronic pain, inflammation, and cancer. [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid has also been used in studies to investigate the mechanism of action of various drugs, as well as its ability to modulate the activity of certain enzymes.
Mechanism Of Action
The exact mechanism of action of [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid is not yet fully understood, but it is thought to act as an agonist of certain receptors, such as the 5-HT1A receptor. It has also been found to modulate the activity of certain enzymes, such as phosphodiesterase, which is involved in the regulation of various physiological processes. Additionally, [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid has been found to interact with other compounds, such as cyclooxygenase-2, which is involved in the regulation of inflammation.
Biochemical And Physiological Effects
[(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid has been found to have a variety of biochemical and physiological effects. It has been found to have an anti-inflammatory effect, as well as the ability to modulate the activity of certain enzymes, such as phosphodiesterase. Additionally, it has been found to have an analgesic effect, as well as the potential to inhibit the growth of certain cancer cells. Furthermore, [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid has been found to have the potential to reduce the risk of cardiovascular disease.
Advantages And Limitations For Lab Experiments
[(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid has several advantages and limitations when used in laboratory experiments. One of the main advantages of using [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid is its low cost and availability, as well as its ease of synthesis. Additionally, it is relatively safe to use in laboratory experiments, as it has low toxicity and is not known to cause any adverse effects. However, one limitation of using [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid is that it has a relatively short half-life, which can make it difficult to study its effects over a long period of time.
Future Directions
There are a number of potential future directions for the use of [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid in scientific research. One potential direction is the development of new therapeutic applications for [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid, such as its potential use in the treatment of chronic pain, inflammation, and cancer. Additionally, further research into its mechanism of action and biochemical and physiological effects could lead to the development of new drugs and treatments. Finally, further research into [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid’s potential to modulate the activity of certain enzymes could lead to the development of new drugs and treatments.
properties
IUPAC Name |
2-[(2-oxo-3,4-dihydro-1H-quinolin-6-yl)oxy]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO4/c13-10-4-1-7-5-8(16-6-11(14)15)2-3-9(7)12-10/h2-3,5H,1,4,6H2,(H,12,13)(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYZHZRBXFADZJA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C1C=C(C=C2)OCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80510652 | |
Record name | [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80510652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid | |
CAS RN |
58898-54-7 | |
Record name | [(2-Oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80510652 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)oxy]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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